N-[(E)-(4-methoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-[(E)-(4-methoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C16H14N2O4/c1-20-13-5-2-11(3-6-13)9-17-18-16(19)12-4-7-14-15(8-12)22-10-21-14/h2-9H,10H2,1H3,(H,18,19)/b17-9+
• InChI Key: VMXWXBQXFNBTQU-RQZCQDPDSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)C2=CC3=C(C=C2)OCO3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)C2=CC3=C(C=C2)OCO3
• Molecular Formula: C16H14N2O4
• DSSTOX Substance ID: DTXSID401325558
• Molecular Weight: 298.29 g/mol
• Solubility: 1.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 270575-94-5

Description

N-[(E)-(4-methoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide, also known as MDB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a benzodioxole derivative that has been synthesized and studied extensively in recent years.

Scientific Research Applications

Receptor Antagonist Development

Research on benzodioxole derivatives, which include N-[(E)-(4-methoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide, has explored their potential as receptor antagonists. These compounds have been studied for their binding affinities to various receptor subtypes, highlighting their potential in the development of specific receptor antagonists. For instance, in the development of endothelin (ET) receptor antagonists, similar benzodioxole compounds have demonstrated potent binding affinities, suggesting their potential utility in medical applications targeting these receptors (Tasker et al., 1997).

Insecticidal and Sterilant Effects

Benzodioxole derivatives have been investigated for their effects on insects, particularly in terms of reproduction and development. Studies have demonstrated that certain benzodioxole compounds act as chemosterilants, inhibiting egg maturation in insects like Drosophila melanogaster. This suggests potential applications in pest control and management (Song et al., 1990).

Antibacterial and Antifungal Activities

Compounds with structures similar to N-[(E)-(4-methoxyphenyl)methylideneamino]-1,3-benzodioxole-5-carboxamide have shown promising antibacterial and antifungal activities. Their structural features, such as specific ring systems and substituents, contribute to these bioactivities, indicating their potential in the development of new antimicrobial agents (Vasu et al., 2005).

Molecular Synthesis and Structural Analysis

Research has also focused on the synthesis and structural analysis of benzodioxole derivatives. These studies provide insights into the chemical properties and potential applications of these compounds in various fields, including pharmaceutical development and material science. The synthesis techniques and structural elucidations are crucial for understanding the compound's interactions and stability (Bhaskar et al., 2019).